Cas no 97461-40-0 (N-(butan-2-yl)-3-(5-nitrofuran-2-yl)prop-2-enamide)

N-(butan-2-yl)-3-(5-nitrofuran-2-yl)prop-2-enamide structure
97461-40-0 structure
Product name:N-(butan-2-yl)-3-(5-nitrofuran-2-yl)prop-2-enamide
CAS No:97461-40-0
MF:C11H14N2O4
MW:238.239862918854
CID:1988729
PubChem ID:93522

N-(butan-2-yl)-3-(5-nitrofuran-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • N-(butan-2-yl)-3-(5-nitrofuran-2-yl)prop-2-enamide
    • N-butan-2-yl-3-(5-nitrofuran-2-yl)prop-2-enamide
    • CCRIS 5650
    • N-(1-Methylpropyl)-3-(5-nitro-2-furanyl)-2-propenamide
    • 97461-40-0
    • N-(1-Methylpropyl)-5-nitro-2-furanacrylamide
    • BRN 0019012
    • 2-Propenamide, N-(1-methylpropyl)-3-(5-nitro-2-furanyl)-
    • N-(sec-Butyl)-5-nitro-2-furylacrylamide
    • Inchi: InChI=1S/C11H14N2O4/c1-3-8(2)12-10(14)6-4-9-5-7-11(17-9)13(15)16/h4-8H,3H2,1-2H3,(H,12,14)
    • InChI Key: ISQUUOWHUXZDPH-UHFFFAOYSA-N
    • SMILES: CCC(C)NC(=O)C=CC1=CC=C(O1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 238.095
  • Monoisotopic Mass: 238.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 88.1A^2

Experimental Properties

  • Density: 1.206
  • Boiling Point: 427.2°C at 760 mmHg
  • Flash Point: 212.2°C
  • Refractive Index: 1.552

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